Cas no 494194-66-0 (Quinolinium, 1-decyl-2-methyl-, iodide)

• Product Name: Quinolinium, 1-decyl-2-methyl-, iodide
• CAS No: 494194-66-0
• MF: C₂₀H₃₀IN
• MW: 411.363378047943
• CID: 1520090
• PubChem ID: 71362656
• Update Time: 2025-04-21

Quinolinium, 1-decyl-2-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 1-decyl-2-methyl-, iodide
• 1-decyl-2-methylquinolin-1-ium,iodide
• DTXSID70786268
• 494194-66-0
• 1-DECYL-2-METHYLQUINOLIN-1-IUM IODIDE

• Inchi： 1S/C20H30N.HI/c1-3-4-5-6-7-8-9-12-17-21-18(2)15-16-19-13-10-11-14-20(19)21;/h10-11,13-16H,3-9,12,17H2,1-2H3;1H/q+1;/p-1
• InChI Key： LSYAKSPGBPLDPS-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C(C)=CC=C2C=CC=CC=12)CCCCCCCCCC

Computed Properties

• Exact Mass: 380.9071
• Monoisotopic Mass: 411.14230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives